Cas no 90734-63-7 (6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one)

• Product Name: 6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one
• CAS No: 90734-63-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD32396219
• CID: 4304253
• Update Time: 2026-04-14

6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3(4H)-one, 6-(1,1-dimethylethyl)-
• 6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one

• MDL： MFCD32396219

Additional information on 6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one

Introduction to 6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one (CAS No. 90734-63-7)

6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one, with the CAS number 90734-63-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of benzopyrans, which are characterized by a six-membered ring fused with a benzene ring. The presence of the tert-butyl group at the 6-position and the ketone functionality at the 3-position imparts unique chemical and biological properties to this molecule.

The structure of 6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one has been extensively studied due to its potential applications in various fields, including medicinal chemistry, materials science, and environmental chemistry. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In the realm of medicinal chemistry, 6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one has shown promising pharmacological activities. Studies have indicated that this compound exhibits potent antioxidant properties, which are crucial for preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant activity is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation.

Beyond its antioxidant properties, 6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one could be a valuable candidate for developing new anti-inflammatory drugs.

In addition to its therapeutic potential, 6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one has been explored for its use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent research has focused on optimizing the molecular structure to enhance its performance in these devices.

The environmental impact of chemicals is a growing concern in modern society. Studies on the biodegradability and ecotoxicity of 6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one have shown that it is relatively stable under environmental conditions but does not pose significant risks to aquatic life when used responsibly. This makes it a safer alternative to some traditional chemicals used in various industries.

The synthesis of 6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one typically involves multi-step processes that require precise control over reaction conditions. Recent developments in green chemistry have led to more sustainable and environmentally friendly synthetic routes for this compound. For example, using catalysts derived from renewable resources or employing microwave-assisted synthesis can significantly reduce waste generation and energy consumption.

In conclusion, 6-tert-butyl-3,4-dihydro-2H-1-benzopyran-3-one (CAS No. 90734-63-7) is a versatile compound with a wide range of applications in medicinal chemistry, materials science, and environmental chemistry. Its unique chemical structure and biological properties make it an attractive target for further research and development. As new synthetic methods continue to emerge, the potential uses of this compound are likely to expand even further.